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Compound of Interest

Compound Name: Ammonium osmium chloride

Cat. No.: B076923

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of ammonium hexachloroosmate(lV),
a compound of interest in various chemical and pharmaceutical research areas. The following
sections detail the chemical properties, synthesis protocols, and characterization data for this

inorganic compound.

Compound Overview

Ammonium hexachloroosmate(lV), with the chemical formula (NH4)2[OsCls], is an inorganic
complex salt. It consists of ammonium cations (NH4*) and hexachloroosmate(IV) anions
([OsCle]?7). The compound typically appears as dark red to brown crystals.

Table 1: Physical and Chemical Properties of Ammonium Hexachloroosmate(lV)
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Property Value Reference
Chemical Formula (NHa4)2[OsCle] [1]

Molar Mass 439.02 g/mol [21[31[4]
Appearance Dark red crystals [1]

Density 2.93 g/cm3 at 25 °C [2]

Melting Point 170 °C (sublimes) [2]
Solubility in Water Poorly soluble in cold water [1]

Crystal Structure Cubic [1]

Synthesis of Ammonium Hexachloroosmate(lV)

The synthesis of ammonium hexachloroosmate(lV) can be achieved through several routes.
The most common and reliable methods involve the reduction of a higher oxidation state
osmium species in a hydrochloric acid medium in the presence of ammonium ions.

This is a widely referenced method for preparing ammonium hexachloroosmate(IV). It involves
the reduction of the highly toxic and volatile osmium tetroxide (OsOa).

Reaction Equation:
0OsOa4 + 2NHaCl + 8HCI + 4FeCl2 — (NHa4)2[OsCls] + 4FeCls + 4H20
Experimental Protocol:

Caution: Osmium tetroxide is extremely toxic and volatile. All operations involving OsO4 must
be conducted in a certified fume hood with appropriate personal protective equipment (PPE),
including gloves, lab coat, and full-face respirator.

o Preparation of Osmium Tetroxide Solution: In a fume hood, carefully prepare a solution of
osmium tetroxide in a suitable solvent, such as ethanol or hydrochloric acid.

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser, place a solution of ammonium chloride (NH4Cl) in
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concentrated hydrochloric acid (HCI).

» Addition of Reducing Agent: To the stirred solution, add a solution of iron(ll) chloride (FeClz2)
in concentrated HCI.

e Addition of Osmium Tetroxide: Slowly add the osmium tetroxide solution from the dropping
funnel to the reaction mixture. The color of the solution should change as the reaction
progresses.

o Reaction Conditions: Heat the mixture gently under reflux for a specified period to ensure the
complete reduction of Os(VIIl) to Os(1V).

o Crystallization and Isolation: Allow the reaction mixture to cool slowly to room temperature,
and then cool further in an ice bath to promote crystallization of the product. The dark red
crystals of ammonium hexachloroosmate(lV) are then collected by filtration.

e Washing and Drying: Wash the collected crystals with small portions of cold ethanol and then
diethyl ether to remove any soluble impurities. Dry the product in a desiccator over a suitable
drying agent.

Table 2: Typical Reagent Quantities and Conditions for Synthesis from OsOa

Reagent/Parameter Quantity/Value
Osmium Tetroxide (OsOa) 10g
Ammonium Chloride (NH4Cl) 0.42g¢g

Iron(Il) Chloride (FeCl2) 31g
Concentrated HCI 50 mL

Reflux Time 2-4 hours
Expected Yield 70-85%

An alternative and often more convenient method involves the direct reaction of
hexachloroosmic acid (H20sCle) with ammonium chloride.
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Reaction Equation:
H20sCle + 2NH4Cl - (NHa4)2[OsCls] + 2HCI
Experimental Protocol:

o Preparation of Solutions: Prepare a saturated aqueous solution of ammonium chloride.
Prepare a solution of hexachloroosmic acid in dilute hydrochloric acid.

e Reaction: Slowly add the ammonium chloride solution to the stirred hexachloroosmic acid
solution. A precipitate of ammonium hexachloroosmate(1V) will form immediately.

» Digestion of Precipitate: Gently heat the mixture for a short period to encourage the

formation of larger, more easily filterable crystals.

« |solation and Purification: Cool the mixture and collect the crystalline product by filtration.
Wash the product with cold water, followed by ethanol and diethyl ether. Dry the final product
in a desiccator.

Table 3: Typical Reagent Quantities for Synthesis from H20sCle

Reagent Quantity

Hexachloroosmic Acid (H20sCle) 10g

Ammonium Chloride (NH4Cl) Stoichiometric amount in saturated solution
Expected Yield >90%

Characterization and Purity Analysis

The purity and identity of the synthesized ammonium hexachloroosmate(lV) can be confirmed

using various analytical techniques.

Table 4: Characterization Data for Ammonium Hexachloroosmate(1V)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technique Expected Result

The powder XRD pattern should match the
X-ray Diffraction (XRD) reference pattern for the cubic crystal structure
of (NHa)2[OsCls].

The IR spectrum should show characteristic

absorption bands for the Os-Cl stretching
Infrared (IR) Spectroscopy vibrations in the [OsCls]?~ anion (typically

around 300-350 cm~1) and the N-H vibrations of

the ammonium cation.

The experimentally determined weight
) percentages of N, H, Os, and Cl should be in
Elemental Analysis ) ]
close agreement with the calculated theoretical

values.

Signaling Pathways and Experimental Workflows

While "signaling pathways" are more commonly associated with biological systems, in the
context of chemical synthesis, this can be interpreted as reaction pathways or experimental

workflows.

Osmium Tetroxide (OsO4) Reduction
os(Vlly

Iron(ll) Chloride (FeCl2)
Reducing Agent

[OsCI6]2- Formation
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Caption: Reaction pathway for the synthesis of ammonium hexachloroosmate(IV) from osmium
tetroxide.
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Caption: General experimental workflow for the synthesis and purification of ammonium

hexachloroosmate(lV).

Safety and Handling

Osmium Tetroxide: OsOa is highly toxic, volatile, and a strong oxidizing agent. It can cause
severe irritation to the eyes, skin, and respiratory tract. All handling must be performed in a
certified fume hood with appropriate PPE.

Hydrochloric Acid: Concentrated HCI is corrosive and can cause severe burns. Handle with
care and appropriate PPE.

Ammonium Hexachloroosmate(lV): The product itself should be handled with care, avoiding
inhalation of dust and contact with skin and eyes.

Always consult the Safety Data Sheet (SDS) for all reagents before commencing any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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